2-Hydroxy-2-fluoromethylpropionic acid
Description
2-Hydroxy-2-fluoromethylpropionic acid is a fluorinated carboxylic acid derivative characterized by a hydroxyl (-OH) and fluoromethyl (-CF2H) group attached to the same carbon atom of the propionic acid backbone. Its structure (C4H7FO3) combines the electronic effects of fluorine with the steric and hydrogen-bonding properties of the hydroxyl group, making it a compound of interest in medicinal chemistry and agrochemical research. Fluorine’s electronegativity enhances the compound’s metabolic stability and acidity compared to non-fluorinated analogs, while the hydroxyl group contributes to solubility and reactivity in biological systems .
Properties
CAS No. |
663-66-1 |
|---|---|
Molecular Formula |
C4H7FO3 |
Molecular Weight |
122.09 g/mol |
IUPAC Name |
3-fluoro-2-hydroxy-2-methylpropanoic acid |
InChI |
InChI=1S/C4H7FO3/c1-4(8,2-5)3(6)7/h8H,2H2,1H3,(H,6,7) |
InChI Key |
SVMCOPQGDDIXOJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(CF)(C(=O)O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Electron-Withdrawing Groups : The fluoromethyl group in 2-hydroxy-2-fluoromethylpropionic acid increases acidity (pKa ~2.5–3.0) compared to the methoxy (-OCH3) or methyl (-CH3) substituents in other compounds, which act as electron-donating groups .
- Bioactivity: Thiophene and phenoxy derivatives (e.g., 2-(4-chloro-2-methylphenoxy)propionic acid) are commonly used as herbicides, whereas fluorinated analogs like 2-hydroxy-2-fluoromethylpropionic acid are explored for enzyme inhibition due to fluorine’s mimicry of hydroxyl groups in transition states .
Key Observations :
- Fluorinated compounds like 2-hydroxy-2-fluoromethylpropionic acid may exhibit intermediate toxicity between highly toxic chloroaromatics (e.g., 2-(4-chloro-2-methylphenoxy)propionic acid) and non-halogenated analogs.
- Thiophene-containing derivatives show moderate acute toxicity, likely due to sulfur’s metabolic interference .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
